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Compound of Interest

Compound Name: Benzylhydrazine hydrochloride

Cat. No.: B138046

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzylhydrazine hydrochloride,
a versatile chemical compound with significant applications in organic synthesis and
pharmacology. This document details its chemical and physical properties, provides in-depth
experimental protocols for its key reactions, and explores its mechanism of action as a
monoamine oxidase inhibitor.

Chemical and Physical Properties

Benzylhydrazine is commercially available as both a monohydrochloride (CAS Number: 1073-
62-7) and a dihydrochloride salt (CAS Number: 20570-96-1).[1][2] The addition of hydrochloride
salts enhances the compound's stability.[3] The properties of both forms are summarized below
for easy comparison.

Table 1: Physical and Chemical Properties of Benzylhydrazine Hydrochloride Salts
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Property

Benzylhydrazine
Monohydrochloride

Benzylhydrazine
Dihydrochloride

CAS Number

1073-62-7[4]

20570-96-1[5]

Molecular Formula

C7H11CIN2[4]

C7H12CI2N2[2]

Molecular Weight 158.63 g/mol [4] 195.09 g/mol [2]
) Slightly yellow to beige
Appearance Pale yellow solid[4]
powder[5]
Melting Point 113 °C 143-145 °C (decomposes)[5]
Boiling Point 265.4 °C at 760 mmHg Not available
N Soluble in DMSO, Methanol, )
Solubility Insoluble in water[5]
Water[4]
. Stable under normal Stable under recommended
Stability - B
conditions.[3] storage conditions.[6]
PRBLRLQZOKOQCQ- MSJHOJKVMMEMNX-
InChl Key

UHFFFAOYSA-N[7]

UHFFFAOYSA-N[5]

Experimental Protocols

Benzylhydrazine hydrochloride is a key reagent in several important organic reactions, most

notably the formation of hydrazones and the Wolff-Kishner reduction.

Synthesis of Benzaldehyde Benzylhydrazone

This protocol describes the synthesis of a hydrazone from benzylhydrazine hydrochloride

and benzaldehyde. Hydrazones are valuable intermediates in the synthesis of various

heterocyclic compounds.

Experimental Workflow: Hydrazone Synthesis
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Workflow for Benzaldehyde Benzylhydrazone Synthesis

Reaction Setup

Dissolve benzylhydrazine
hydrochloride in a suitable
solvent (e.g., ethanol).

Sequential Addition

Add benzaldehyde to the
solution.

Initiate Reaction

Reaction

Stir the mixture at room
temperature.

roduct Precipitation

Workup and Isolation

Precipitate the product by
adding water.

'

Filter the solid product.

'

Wash the product with water.

'

Dry the purified
benzaldehyde benzylhydrazone.
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Workflow for Wolff-Kishner Reduction

Hydrazone Formation

Mix ketone, benzylhydrazine
hydrochloride, and a high-boiling
solvent (e.g., diethylene glycol).

n Situ Formation

Heat the mixture to form the
benzylhydrazone in situ.

ddition of Base

Reduction

Add a strong base (e.g., KOH
or NaOH).

nitiate Reduction

Heat the mixture to a high
temperature (typically >180°C)
to facilitate the reduction and
evolution of nitrogen gas.

Workup and Isolation

Cool the reaction mixture.

l

Extract the alkane product
with a suitable organic solvent.

l

Wash and dry the organic
extract.

l

Purify the product by
distillation or chromatography.
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Mechanism of Monoamine Oxidase Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

